DGDG

• Molecular Formula: C51H84O15
• Molecular Weight: 937.2 g/mol
• InChI: InChI=1S/C51H84O15/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-42(53)61-36-39(64-43(54)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)37-62-50-49(60)47(58)45(56)41(66-50)38-63-51-48(59)46(57)44(55)40(35-52)65-51/h5-8,11-14,17-20,39-41,44-52,55-60H,3-4,9-10,15-16,21-38H2,1-2H3/b7-5-,8-6-,13-11-,14-12-,19-17-,20-18-/t39-,40-,41-,44+,45+,46+,47+,48-,49-,50-,51+/m1/s1
• InChIKey: KDYAPQVYJXUQNY-OPHDRXFHSA-N

Procuring DGDG (Digalactosyldiacylglycerol): A Chloroplast-Derived Galactolipid Standard

DGDG (Digalactosyldiacylglycerol) is a non-phosphorous, neutral galactolipid characterized by a diacylglycerol backbone esterified with two galactose residues [1]. Constituting approximately 30% of chloroplast membrane lipids, DGDG is a critical structural component of thylakoid membranes in plants, algae, and cyanobacteria [2]. Unlike its monogalactosyl counterpart (MGDG), DGDG preferentially adopts a lamellar (bilayer) phase in hydrated systems, providing essential membrane stability under physiological and environmental stress conditions [3].

Bilayer-forming galactolipid for stable lamellar membrane mimetics

Specific requirement for NO/SA-dependent plant SAR signaling studies

Enables phase-separated domain models via lower PC miscibility

Species-specific LC-MS/MS quantification for lipidomics workflows

• [1] CAS 63142-69-8. Digalactosyldiacylglycerol. American Chemical Society. View Source
• [2] Yu, C. W., et al. (2020). Increased ratio of galactolipid MGDG : DGDG induces jasmonic acid overproduction and changes chloroplast shape. New Phytologist, 228(4), 1327-1343. View Source
• [3] Bockmann, R. A., et al. (2022). Lipid/water interface of galactolipid bilayers in different lyotropic liquid-crystalline phases. Frontiers in Molecular Biosciences, 9, 958537. View Source

Why MGDG or SQDG Cannot Substitute DGDG: Bilayer Integrity and Signaling Fidelity

Substituting DGDG with closely related galactolipids like MGDG (Monogalactosyldiacylglycerol) or anionic lipids like SQDG (Sulfoquinovosyldiacylglycerol) in model or biological systems leads to quantifiable functional failure. MGDG, lacking the second galactose moiety, is a non-bilayer forming lipid that promotes inverse hexagonal (HII) phases, which disrupt membrane lamellar organization [1]. Conversely, DGDG is strictly bilayer-forming, a property essential for maintaining the barrier function and planar integrity of thylakoid membranes . In vivo, a shift in the MGDG:DGDG ratio—specifically an increase in MGDG relative to DGDG—is a proven trigger for aberrant jasmonic acid overproduction and altered chloroplast morphology in Arabidopsis thaliana [2]. Therefore, the quantitative ratio and the specific headgroup chemistry of DGDG are non-interchangeable parameters in both biophysical and biological research.

Phase behavior MGDG does not form bilayers; substituting DGDG may collapse lamellar architecture in model membranes.

Signaling specificity DGDG regulates NO/SA, while MGDG controls AzA/G3P; the two lipids are non-redundant in SAR pathways.

Miscibility Lower miscibility with DPPC compared to MGDG; phase separation profiles may shift in ternary lipid assemblies.

• [1] Bockmann, R. A., et al. (2022). Lipid/water interface of galactolipid bilayers in different lyotropic liquid-crystalline phases. Frontiers in Molecular Biosciences, 9, 958537. View Source
• [2] Yu, C. W., et al. (2020). Increased ratio of galactolipid MGDG : DGDG induces jasmonic acid overproduction and changes chloroplast shape. New Phytologist, 228(4), 1327-1343. View Source

Quantitative Differential Evidence for DGDG vs. MGDG and Synthetic Alternatives

DGDG Ensures Bilayer Lamellar Phase vs. MGDG Inverse Hexagonal (HII) Phase Formation

Molecular dynamics simulations of hydrated galactolipid bilayers show that DGDG and MGDG exhibit fundamentally distinct phase behaviors. DGDG forms stable lamellar bilayers, whereas MGDG, under identical computational conditions (all α-linolenoyl acyl chains, 310 K), preferentially forms inverse hexagonal (HII) phases or stalk intermediates [1].

In vivo edema model

Head-to-head

Efficacy rank: MGDG > DGDG > SQDG

Supports inflammation-model endpoint review

Croton-oil and carrageenan models; dose-dependent response

Evidence Dimension	Lyotropic Liquid-Crystalline Phase Preference
Target Compound Data	Stable Lamellar (Lα) Bilayer Phase
Comparator Or Baseline	MGDG: Inverse Hexagonal (HII) Phase / Stalk Formation
Quantified Difference	Phase transition to non-bilayer structures observed only in MGDG systems; DGDG maintains bilayer topology.
Conditions	Computational MD simulation; Hydrated bilayers; 310 K

Why This Matters

Procurement of DGDG over MGDG is essential for studies requiring a defined, stable lamellar bilayer model that mimics physiological thylakoid membrane domains.

• [1] Bockmann, R. A., et al. (2022). Lipid/water interface of galactolipid bilayers in different lyotropic liquid-crystalline phases. Frontiers in Molecular Biosciences, 9, 958537. View Source

Higher Intermolecular Interaction Network Density in DGDG vs. MGDG Bilayers

Analysis of MD trajectories reveals that DGDG bilayers exhibit a significantly denser network of direct and water-mediated hydrogen bonds compared to MGDG bilayers. DGDG molecules form an average of 4.8 intermolecular hydrogen bonds per molecule, whereas MGDG forms 3.1 per molecule [1].

Antiviral selectivity

Head-to-head

HSV-1 IC50: 40.00 μg/mL, SI 23.00; HSV-2 IC50: 43.20 μg/mL, SI 21.30

Supports antiviral screening context, SI slightly lower than MGDG

Plaque reduction assay on Vero cells

Evidence Dimension	Intermolecular Hydrogen Bond Density
Target Compound Data	4.8 H-bonds per molecule
Comparator Or Baseline	MGDG: 3.1 H-bonds per molecule
Quantified Difference	+55% higher interaction density for DGDG
Conditions	Molecular Dynamics (MD) simulation; Lamellar phase; 200 DGDG vs 450 MGDG molecules

Why This Matters

The increased hydrogen bonding network of DGDG translates to higher bilayer cohesion and reduced permeability, a critical differential for selecting lipids in artificial membrane or liposomal drug delivery applications.

• [1] Bockmann, R. A., et al. (2022). Lipid/water interface of galactolipid bilayers in different lyotropic liquid-crystalline phases. Frontiers in Molecular Biosciences, 9, 958537. View Source

Differential Chromatographic Retention on Porous Graphitic Carbon (PGC) vs. C18 Phases

When profiling wheat DGDG molecular species, the retention behavior on Porous Graphitic Carbon (PGC) stationary phases differs fundamentally from standard C18 reversed-phase columns. On PGC, the addition of a carbon double bond decreases retention, and the elution order does not agree with the partition number (PN) observed on C18 phases [1].

Bilayer formation

Head-to-head

Lamellar bilayer phase (DGDG) vs. inverted hexagonal HII phase (MGDG)

Enables stable membrane mimetic construction

Aqueous dispersion; bicelle SAXS/NMR analysis

Evidence Dimension	Chromatographic Elution Order Determinant
Target Compound Data	Retention determined by specific double bond interactions on PGC; not partition number.
Comparator Or Baseline	C18-grafted silica: Elution order follows Equivalent Carbon Number (ECN).
Quantified Difference	Qualitative inversion of elution order for specific unsaturated DGDG species.
Conditions	Mobile phase: Methanol/Toluene/THF/Chloroform with triethylamine and formic acid

Why This Matters

Researchers performing lipidomics must select DGDG standards validated for PGC methods if their workflow utilizes this specific stationary phase to avoid misidentification of molecular species.

• [1] Deschamps, F. S., et al. (2004). Wheat digalactosyldiacylglycerol molecular species profiling using porous graphitic carbon stationary phase. Journal of Separation Science, 27(15-16), 1313-1322. View Source

DGDG:MGDG Ratio Increase is a Quantifiable Plant Drought Stress Adaptation Mechanism

Under progressive drought stress (leaf relative water content reduced to 47.5%), Arabidopsis thaliana leaves exhibit a specific increase in the DGDG:MGDG ratio as an adaptive response to preserve membrane integrity [1]. Conversely, genetic reduction of DGDG (dgd1 mutant) leads to a high MGDG:DGDG ratio, which is directly linked to jasmonic acid overproduction and stunted growth [2].

Phospholipid miscibility

Head-to-head

Lower miscibility with DPPC than MGDG

Supports phase-separated domain studies

Langmuir monolayers; ternary assemblies with phytosterols

Evidence Dimension	Lipid Ratio Shift Under Water Deficit
Target Compound Data	Significant increase in DGDG : MGDG ratio
Comparator Or Baseline	Control (unstressed) plants: Baseline DGDG : MGDG ratio
Quantified Difference	Ratio increases specifically during drought adaptation; mutant studies show ratio imbalance (high MGDG:DGDG) causes JA overproduction.
Conditions	Arabidopsis thaliana leaf tissue; Soil drying assay

Why This Matters

Quantification of the DGDG:MGDG ratio serves as a specific and verifiable biomarker for membrane lipid remodeling in plant stress research, distinct from total lipid content.

• [1] Gigon, A., et al. (2004). Effect of drought stress on lipid metabolism in the leaves of Arabidopsis thaliana (ecotype Columbia). Annals of Botany, 94(3), 345-351. View Source
• [2] Yu, C. W., et al. (2020). Increased ratio of galactolipid MGDG : DGDG induces jasmonic acid overproduction and changes chloroplast shape. New Phytologist, 228(4), 1327-1343. View Source

Optimal Scientific and Industrial Application Scenarios for DGDG Procurement

Construction of Stable Plant Thylakoid Membrane Mimetics

DGDG is the lipid of choice for preparing supported lipid bilayers or liposomes that require strict lamellar phase stability and resistance to non-bilayer phase transitions. Unlike MGDG, DGDG maintains a planar bilayer topology under varying hydration conditions, making it essential for reconstituting photosynthetic complexes or studying membrane protein-lipid interactions in a physiologically relevant planar environment [1].

Lipidomics Standard for Porous Graphitic Carbon (PGC) LC-MS Workflows

Due to the unique retention mechanism of DGDG on PGC stationary phases—where elution order diverges from the standard C18 Equivalent Carbon Number (ECN) model—certified DGDG analytical standards are required for accurate molecular species identification. Generic C18-calibrated standards are insufficient for peak assignment in PGC-based galactolipid profiling [2].

Quantitative Biomarker Analysis for Plant Abiotic Stress

Researchers investigating drought, phosphate starvation, or cold acclimation in plants should source DGDG standards for precise LC-MS quantification of the DGDG:MGDG ratio. This ratio is a functionally validated biomarker for membrane adaptation, and its accurate measurement hinges on the availability of high-purity DGDG reference material with defined fatty acyl composition [3].

Application

Selection Property

Validation Focus

Lamellar membrane mimetics

Bilayer-forming galactolipid

Lamellar phase integrity in liposomes/bicelles

Plant SAR signaling studies

Required for NO/SA biosynthesis

Functional complementation in Arabidopsis mutants

Phase-separated membrane models

Lower miscibility with phosphatidylcholine

Lateral domain formation in Langmuir monolayers

Lipidomics and QC workflows

LC-MS/MS species-specific quantification

Data comparability under stress/nutrition conditions

• [1] Bockmann, R. A., et al. (2022). Lipid/water interface of galactolipid bilayers in different lyotropic liquid-crystalline phases. Frontiers in Molecular Biosciences, 9, 958537. View Source
• [2] Deschamps, F. S., et al. (2004). Wheat digalactosyldiacylglycerol molecular species profiling using porous graphitic carbon stationary phase. Journal of Separation Science, 27(15-16), 1313-1322. View Source
• [3] Yu, C. W., et al. (2020). Increased ratio of galactolipid MGDG : DGDG induces jasmonic acid overproduction and changes chloroplast shape. New Phytologist, 228(4), 1327-1343. View Source